Cas no 13105-72-1 (2-Methyl(prop-2-yn-1-yl)aminoethan-1-ol)

• Product Name: 2-Methyl(prop-2-yn-1-yl)aminoethan-1-ol
• CAS No: 13105-72-1
• Molecular Formula: C₆H₁₁NO
• Molecular Weight: 113.15764
• MDL: MFCD14631477
• CID: 236190
• PubChem ID: 287929

2-Methyl(prop-2-yn-1-yl)aminoethan-1-ol Properties

Names and Identifiers

• Ethanol,2-(methyl-2-propyn-1-ylamino)-
• 2-[methyl(prop-2-ynyl)amino]ethanol
• N-methyl-N-propargylaminoethanol
• EN300-70216
• FKPAVGPHHCZBEB-UHFFFAOYSA-N
• Z137708158
• NSC-148221
• methyl-N-(2-hydroxyethyl)propargylamine
• 2-[methyl(prop-2-yn-1-yl)amino]ethan-1-ol
• W16073
• NSC148221
• AKOS005216782
• DTXSID50302041
• 2-(Methyl(prop-2-yn-1-yl)amino)ethan-1-ol
• MFCD14631477
• 2-(N-methyl-N-prop-2-yn-1-ylamino)ethanol
• CS-0198423
• AS-65170
• 13105-72-1
• 2-(N-Methyl-N-propargylamino)ethanol
• SCHEMBL667715
• Ethanol, 2-(methyl-2-propyn-1-ylamino)-
• DB-148576
• 2-[methyl(prop-2-yn-1-yl)amino]ethanol
• 2-(Methyl-2-propyn-1-ylamino)ethanol

• MDL： MFCD14631477
• InChIKey： FKPAVGPHHCZBEB-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H11NO/c1-3-4-7(2)5-6-8/h1,8H,4-6H2,2H3
• SMILES： CN(CC#C)CCO

Computed Properties

• Exact Mass: 113.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 113.084064
• Heavy Atom Count: 8
• Complexity: 91.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 23.5

Experimental Properties

• LogP: -0.45630
• PSA: 23.47000
• Refractive Index: 1.479
• Boiling Point: 181.3°Cat760mmHg
• Flash Point: 75.3°C
• Density: 0.974

2-Methyl(prop-2-yn-1-yl)aminoethan-1-ol Security Information

2-Methyl(prop-2-yn-1-yl)aminoethan-1-ol Customs Data

• HS CODE：2922199090
• Customs Data：

  China Customs Code:

  2922199090

  Overview:

  2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines